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Introduction
Alkyl disulfides are a class of organosulfur compounds that contribute significantly to the

characteristic flavors and aromas of many plants, most notably within the Allium genus, which

includes garlic, onions, and leeks. These volatile compounds are not typically present in intact

plant tissues but are rapidly formed upon cellular disruption through enzymatic reactions. While

a variety of short-chain alkyl and alkenyl disulfides, such as diallyl disulfide and dipropyl

disulfide, have been extensively studied for their sensory properties and potential therapeutic

applications, the natural occurrence of longer-chain homologs like di-n-Amyl disulfide
(dipentyl disulfide) in the plant kingdom has not been documented in scientific literature to date.

This technical guide provides an in-depth overview of the natural occurrence, biosynthesis, and

analysis of alkyl disulfides in plants, with a focus on the well-characterized compounds from

Allium species. The methodologies and pathways described herein provide a framework for the

investigation of other potential disulfide compounds in plant matrices.

Quantitative Data on Representative Alkyl Disulfides
in Allium Species
The following table summarizes the quantitative data for some of the most abundant disulfides

found in the essential oils of garlic (Allium sativum) and onion (Allium cepa). These values can
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vary significantly based on the cultivar, growing conditions, and extraction method.

Compound Plant Species Plant Part
Concentration/
Relative
Abundance

Reference

Diallyl disulfide
Allium sativum

(Garlic)
Bulb

20.8–46.8% of

essential oil
[1]

Dipropyl disulfide
Allium cepa

(Onion)
Bulb

Major volatile

compound
[2]

Allyl methyl

disulfide

Allium sativum

(Garlic)
Bulb

4.4–12.0% of

essential oil
[1]

Methyl propyl

disulfide

Allium cepa

(Onion)
Bulb

Key flavor

compound
[2]

Biosynthesis of Volatile Disulfides in Allium Species
The formation of volatile disulfides in Allium species is initiated by the enzymatic breakdown of

non-volatile precursors, the S-alk(en)yl-L-cysteine sulfoxides (ACSOs).[3][4] When the plant

tissue is damaged, the enzyme alliinase, which is physically separated from its substrate in

intact cells, comes into contact with the ACSOs.[3][5] This triggers a cascade of reactions

leading to the formation of various sulfur compounds, including disulfides.[6][7]

The generalized biosynthetic pathway is as follows:
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Precursor Synthesis Enzymatic Degradation (upon tissue damage)

Glutathione S-alk(en)yl-L-cysteine
Several steps S-alk(en)yl-L-cysteine

sulfoxide (ACSO)
S-oxygenation Alk(en)yl

sulfenic acid
 Alliinase

Alliinase

Thiosulfinate
Condensation Dialkyl/alkenyl

Disulfides
Decomposition
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Plant Material
Collection

Sample Preparation
(e.g., mincing, grinding)

Extraction
(e.g., Steam Distillation)

Drying of Extract
(e.g., Na2SO4)

GC-MS Analysis

Data Processing

Compound Identification
(Mass Spectra, Retention Index) Quantification

Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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